Allyl chloroformate Allyl chloroformate Allyl chlorocarbonate appears as a colorless liquid with a pungent odor. Flash point 88°F. Corrosive to metals and tissue. Very toxic by inhalation, ingestion and/or skin contact. Vapors are heavier than air.
Brand Name: Vulcanchem
CAS No.: 2937-50-0
VCID: VC20845586
InChI: InChI=1S/C4H5ClO2/c1-2-3-7-4(5)6/h2H,1,3H2
SMILES: C=CCOC(=O)Cl
Molecular Formula: C4H5ClO2
Molecular Weight: 120.53 g/mol

Allyl chloroformate

CAS No.: 2937-50-0

Cat. No.: VC20845586

Molecular Formula: C4H5ClO2

Molecular Weight: 120.53 g/mol

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Allyl chloroformate - 2937-50-0

Specification

Description Allyl chlorocarbonate appears as a colorless liquid with a pungent odor. Flash point 88°F. Corrosive to metals and tissue. Very toxic by inhalation, ingestion and/or skin contact. Vapors are heavier than air.
CAS No. 2937-50-0
Molecular Formula C4H5ClO2
Molecular Weight 120.53 g/mol
IUPAC Name prop-2-enyl carbonochloridate
Standard InChI InChI=1S/C4H5ClO2/c1-2-3-7-4(5)6/h2H,1,3H2
Standard InChI Key CAEWJEXPFKNBQL-UHFFFAOYSA-N
Impurities Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates /Chloroformic esters/
SMILES C=CCOC(=O)Cl
Canonical SMILES C=CCOC(=O)Cl
Boiling Point 235 °F at 760 mm Hg (USCG, 1999)
109.5 °C
Colorform Hygroscopic liquid
Colorless liquid
Flash Point 88 °F (USCG, 1999)
88 °F (31 °C) (Closed Cup)
Flash point: 27.8 °C (Tag open cup), 31.1 °C (Tag closed cup)
Melting Point -112 °F (USCG, 1999)
Freezing point: -112 °F = -80 °C = 193 K

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